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Compound of Interest

Compound Name: Z-Lys(Ac)-OH.DCHA
Cat. No.: B1496307
Get Quote
\ J

Executive Summary

Z-Lys(Ac)-OH.DCHA (N-alpha-Benzyloxycarbonyl-N-epsilon-acetyl-L-lysine dicyclohexylamine
salt) must be handled as Hazardous Organic Waste.[1] While the amino acid component is
relatively benign, the Dicyclohexylamine (DCHA) counterion dictates the safety and disposal
profile.[1]

Immediate Action Required:
e Do NOT dispose of down the drain (Aquatic Toxicity).[1]
¢ Do NOT mix with strong acids (Releases toxic DCHA vapors).[1]

¢ Do NOT mix with oxidizers (Fire/Explosion risk).[1]

Chemical Intelligence & Hazard Assessment

To ensure safe disposal, you must understand the "Why" behind the protocol. This compound
is a salt formed between a protected amino acid and a secondary amine.[1]
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Component Role Hazard Profile

Low Hazard. The

Benzyloxycarbonyl (Z) and
Z-Lys(Ac)-OH Protected Amino Acid Acetyl (Ac) groups render the

lysine lipophilic but generally

non-toxic.[1]

High Hazard. This component

drives the classification.[1] It is
Dicyclohexylamine (DCHA) Counterion (Salt Former) corrosive, toxic by

ingestion/skin contact, and

dangerous to aquatic life.[2]

Critical Mechanism: In the presence of strong acids or upon dissolution in aqueous acidic
waste streams, the salt dissociates. This releases free Dicyclohexylamine, which can volatilize
or react aggressively. Therefore, the waste stream must be kept basic or neutral and
segregated from acidic waste.

Safety Data (Driven by DCHA Component)
Based on Dicyclohexylamine (CAS 101-83-7) as the primary hazard driver.[1]

Hazard Class H-Code Description

Toxic if swallowed or in contact

Acute Toxicity H301 + H311 ) ]
with skin.[1]
) ] Causes severe skin burns and
Skin Corrosion H314
eye damage.[1]
) Very toxic to aquatic life with
Environmental H400 / H410

long-lasting effects.[1][2][3]

Disposal Protocol (Step-by-Step)
Phase 1: Segregation & Preparation
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 |solate the Waste: Do not combine Z-Lys(Ac)-OH.DCHA with general "trash" or "non-
hazardous solids."

e Check Compatibility: Ensure the waste container does not contain oxidizing agents (e.g.,
perchlorates, nitrates) or strong acids (e.g., HCI, TFA).[1]

o Note: If the waste is a solution (e.g., HPLC effluent), ensure the pH is >7.[1] If acidic,
neutralize carefully with Sodium Bicarbonate before consolidation to prevent amine
fuming.

o Container Selection: Use HDPE (High-Density Polyethylene) or Glass containers.[1] Avoid
metal containers due to potential corrosion from the amine.[1]

Phase 2: Packaging & Labeling
e Solid Waste:

o Place the solid powder or contaminated weighing boats into a clear, sealable secondary
bag.

o Transfer this bag into the primary solid waste drum/container.[1]
e Liquid Waste:

o Pour into a solvent waste container designated for "Basic/Organic" waste.[1]

o Leave at least 10% headspace in the container to allow for thermal expansion.[1]
e Labeling:

o Affix a hazardous waste tag immediately.[1]

o Chemical Name: Write "Z-Lys(Ac)-OH.DCHA" and "Dicyclohexylamine Salt."

o Hazard Checkboxes: Check "Toxic," "Corrosive," and "Environmental Hazard."

Phase 3: Handoff
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» Storage: Store the container in a cool, well-ventilated area, away from direct sunlight and
heat sources, until pickup.

e Disposal Method: The standard industry method for this compound is High-Temperature
Incineration.[1] This ensures the complete destruction of the organic framework and the
amine.[1]

Decision Logic & Workflow

The following diagram illustrates the decision matrix for disposing of Z-Lys(Ac)-OH.DCHA.
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Waste: Z-Lys(Ac)-OH.DCHA

Physical State?

Solid Powder Solution (Dissolved)

;

Check pH

Double Bag in Clear Plastic

Acidic (pH < 7)

Risk of DCHA release

Neutralize with NaHCO3

Neutral/Basic (pH >=7)

Transfer to HDPE/Glass Container
(Label: Toxic/Corrosive)

Handoff for Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the safe segregation and packaging of Z-Lys(Ac)-OH.DCHA waste.
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Emergency Procedures
« Spill (Solid):

[e]

Wear nitrile gloves, lab coat, and safety goggles.

o

Cover the spill with a damp paper towel to prevent dust generation.[1]

[¢]

Sweep up carefully and place in a hazardous waste bag.[1]

[¢]

Clean the surface with a mild detergent and water.[1]
e Skin Contact:
o Brush off loose particles.[1]

o Rinse skin immediately with water for 15 minutes.[1] DCHA can absorb through skin—act
quickly.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Guide: Proper Disposal of Z-Lys(Ac)-
OH.DCHA[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1496307/docs#operational-guide-proper-disposal-of-
z-lys-ac-oh-dcha-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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